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Compound of Interest

Compound Name: 6-Hydroxyhexanoic Acid

Cat. No.: B072477 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6-Hydroxyhexanoic Acid. Adherence to these

procedures is vital for ensuring a safe laboratory environment and proper disposal of chemical

waste.

Hazard Identification and Classification
6-Hydroxyhexanoic Acid is classified as a hazardous substance. Below is a summary of its

hazard statements.

Hazard Class GHS Classification Signal Word Hazard Statements

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.[1][2][3]

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation.[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation.[1]

[2][3]

Acute Toxicity (Oral) Category 4 Warning
H302: Harmful if

swallowed.[3][4]
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Physical and Chemical Hazards: The substance is hygroscopic, meaning it readily absorbs

moisture from the air.[1] It is a low-melting solid, appearing as a white substance.[1][3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 6-Hydroxyhexanoic Acid.
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Body Part
Personal Protective
Equipment

Material/Standard
Rationale and Best
Practices

Eyes/Face

Chemical safety

goggles or a face

shield

European Standard

EN 166 or NIOSH

approved.[1][5]

Essential for

protecting eyes from

splashes. Standard

safety glasses are not

sufficient.[6][7]

Hands
Chemical-resistant

gloves

Nitrile or butyl rubber

gloves are

recommended.[8][9]

Inspect gloves for any

signs of degradation

or perforation before

use. Dispose of

contaminated gloves

immediately after use.

[6][10]

Body Laboratory coat
A fully fastened lab

coat is required.[6]

For larger quantities,

an impervious apron

should be worn.[8]

Respiratory

Use in a well-

ventilated area or

fume hood

A NIOSH/MSHA

approved respirator

may be necessary for

large spills or

inadequate ventilation.

[1][8][10]

To minimize the

inhalation of any

potential vapors or

aerosols, all handling

should be performed

within a certified

chemical fume hood.

[6]

Feet Closed-toe shoes N/A

Protects feet from

spills and falling

objects.[6]

Operational Plan: Handling, Storage, and Spill
Procedures
Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24857&PLANT=d__ALF
https://www.echemi.com/sds/6-hydroxycaproicacid-pid_Seven6092.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24857&PLANT=d__ALF
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always handle 6-Hydroxyhexanoic Acid in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of vapors.[6][8]

Ensure that eyewash stations and safety showers are readily accessible.[8][11]

Safe Handling Practices:

Avoid direct contact with skin and eyes.[8][10]

Do not breathe dust or vapors.[3][8]

Wash hands thoroughly after handling.[8][10]

Do not eat, drink, or smoke when using this product.[3][10]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][10][11]

Store refrigerated, under -20°C for long-term storage.[4][11]

Store locked up.[3][10]

Keep away from strong oxidizing agents.[1][10][11]

Spill Procedures:

Small Spills:

Wear appropriate PPE.

Sweep up the solid material, avoiding dust formation, and shovel it into a suitable

container for disposal.[11]

Clean the spill area with soap and water.[8]

Large Spills:

Evacuate the area immediately.[8]
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Do not attempt to clean up large spills without proper training and equipment.[8]

Contact your institution's environmental health and safety department.[8]

First Aid Measures
Immediate medical attention is required in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse.

Get medical attention.[1][2]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Get medical attention.[1][2][5]

Disposal Plan
All waste materials, including the chemical itself, contaminated absorbents, and disposable

PPE, must be treated as hazardous waste.

Waste Segregation: Collect waste in a dedicated, properly labeled, and sealed container. Do

not mix with other waste streams.[6]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][3]
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Workflow for Handling 6-Hydroxyhexanoic Acid

Preparation

Handling

Storage Spill/Exposure
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Administer First Aid
& Seek Medical Attention

Follow Spill Protocol:
- Evacuate (Large Spill)

- Contain & Clean (Small Spill)

Wear Appropriate PPE:
- Goggles/Face Shield
- Nitrile/Butyl Gloves

- Lab Coat
- Closed-toe Shoes

Use Engineering Controls:
- Fume Hood

- Eyewash/Shower Station

Follow Safe Practices:
- Avoid Contact

- Avoid Inhalation
- Wash Hands

Storage Conditions:
- Tightly Sealed

- Cool, Dry, Ventilated
- Refrigerated/Frozen
- Away from Oxidizers

Collect in Labeled,
Sealed Hazardous
Waste Container

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 6-Hydroxyhexanoic Acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b072477?utm_src=pdf-body-img
https://www.benchchem.com/product/b072477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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